4-butyl-6-chloro-8-[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl]-7-hydroxy-2H-chromen-2-one

Specification

• Molecular Formula: C25H28ClNO5
• Molecular Weight: 457.9 g/mol
• IUPAC Name: 4-butyl-6-chloro-8-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)methyl]-7-hydroxychromen-2-one
• Standard InChI: InChI=1S/C25H28ClNO5/c1-4-5-6-16-11-23(28)32-25-18(16)12-20(26)24(29)19(25)14-27-8-7-15-9-21(30-2)22(31-3)10-17(15)13-27/h9-12,29H,4-8,13-14H2,1-3H3
• Standard InChI Key: FEQAAELNJONUTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C(C(=C(C=C12)Cl)O)CN3CCC4=CC(=C(C=C4C3)OC)OC

Introduction

The compound 4-butyl-6-chloro-8-[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl]-7-hydroxy-2H-chromen-2-one is a complex organic molecule with a molecular weight of 457.9 g/mol, as reported by PubChem. This compound combines structural elements from both chromene and isoquinoline moieties, which are known for their diverse biological activities.

Biological and Pharmacological Significance

While specific biological activities of this compound are not detailed in the search results, compounds with similar structural components have shown potential in various pharmacological applications:

• Chromene Derivatives: Known for anticancer and antifungal activities due to their ability to inhibit enzymes like topoisomerase.

• Isoquinoline Derivatives: Often exhibit neuroprotective and anticancer properties.

Synthesis and Preparation

The synthesis of complex organic compounds like 4-butyl-6-chloro-8-[(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl]-7-hydroxy-2H-chromen-2-one typically involves multi-step reactions. Although the exact synthesis method for this compound is not provided, related compounds often involve reactions such as condensation and cyclization.

For instance, the synthesis of 6,7-dimethoxy-3,4-dihydroisoquinoline hydrochloride, a component of this compound, can be achieved through a one-pot method involving ethyl formate and 3,4-dimethoxyphenethylamine.

Table 1: Chemical Identifiers for the Compound

Identifier	Value/Description
PubChem CID	71755013
Molecular Weight	457.9 g/mol
Synonyms	1435992-89-4, EiM08-28719, STL472919, AKOS025144272